Cas no 53009-33-9 (5-Isoxazolol, 4,5-dihydro-5-(4-methylphenyl)-)

• Product Name: 5-Isoxazolol, 4,5-dihydro-5-(4-methylphenyl)-
• CAS No: 53009-33-9
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 358230
• PubChem ID: 71365407
• Update Time: 2025-04-19

5-Isoxazolol, 4,5-dihydro-5-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Isoxazolol, 4,5-dihydro-5-(4-methylphenyl)-
• 5-(4-methylphenyl)-4H-1,2-oxazol-5-ol
• 53009-33-9
• DTXSID90788825
• 5-(p-Tolyl)-4,5-dihydroisoxazol-5-ol
• 5-(4-Methylphenyl)-4,5-dihydro-1,2-oxazol-5-ol

• Inchi： 1S/C10H11NO2/c1-8-2-4-9(5-3-8)10(12)6-7-11-13-10/h2-5,7,12H,6H2,1H3
• InChI Key： WCYDDJIBYLKDME-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C)=CC=2)(CC=N1)O

Computed Properties

• Exact Mass: 177.07903
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82